2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-cycloheptylbenzamide

• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-cycloheptylbenzamide
• InChI: InChI=1S/C28H32N2O4S/c1-34-24-17-19-25(20-18-24)35(32,33)30(21-22-11-5-4-6-12-22)27-16-10-9-15-26(27)28(31)29-23-13-7-2-3-8-14-23/h4-6,9-12,15-20,23H,2-3,7-8,13-14,21H2,1H3,(H,29,31)
• InChI Key: ZHVMUEPNQSNOTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3C(=O)NC4CCCCCC4
• Molecular Formula: C28H32N2O4S
• Molecular Weight: 492.6 g/mol

Description

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-cycloheptylbenzamide is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. This compound is also known as BHSAH, and it has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BHSAH is not fully understood. However, it has been proposed that BHSAH inhibits the activity of certain enzymes, such as proteasomes and histone deacetylases. These enzymes are involved in the regulation of cell growth and division, and their inhibition can lead to cell death. BHSAH has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism.
Biochemical and Physiological Effects:
BHSAH has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the production of inflammatory cytokines. BHSAH has also been found to inhibit angiogenesis, which is the process of forming new blood vessels. This is important in cancer treatment, as tumors require a blood supply to grow and spread.

Advantages and Limitations for Lab Experiments

BHSAH has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also stable and has a long shelf life, which makes it easy to store and transport. However, BHSAH also has some limitations. It is a relatively new compound, and its long-term effects are not fully understood. It is also expensive to synthesize, which may limit its use in some experiments.

Future Directions

For the study of BHSAH include investigating its potential as a therapeutic agent, studying its mechanism of action, and optimizing the synthesis method.

Scientific Research Applications

BHSAH has been extensively studied for its potential therapeutic properties. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties. BHSAH has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been found to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6.